Cas no 335233-26-6 (4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane
• CAS No: 335233-26-6
• MF: C₁₉H₂₃BO₂
• MW: 294.195725679398
• MDL: MFCD30489593
• CID: 5060921
• PubChem ID: 90358054
• Update Time: 2026-02-28

4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2'-methyl-[1,1'-biphenyl]-4-yl)-1,3,2-dioxaborolane
• 2'-Methylbiphenyl-4-boronic Acid Pinacol Ester
• SY271687
• 2 inverted exclamation mark -Methylbiphenyl-4-boronic Acid Pinacol Ester
• 2-(2'-Methyl-4-biphenylyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[4-(2-methylphenyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2'-methyl-[1,1-biphenyl]-4-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane
• DB-425629
• 335233-26-6
• 4,4,5,5-Tetramethyl-2-(2'-methyl[1,1'-biphenyl]-4-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(2'-methyl-biphenyl-4-yl)-[1,3,2]dioxaborolane
• MFCD30489593
• SPXVYDOHHUFETC-UHFFFAOYSA-N
• E70243
• CS-0380294
• 4,4,5,5-tetramethyl-2-{2'-methyl-[1,1'-biphenyl]-4-yl}-1,3,2-dioxaborolane
• 2?-Methylbiphenyl-4-boronic acid pinacol ester
• starbld0018983
• SCHEMBL15973339

• MDL： MFCD30489593
• Inchi： 1S/C19H23BO2/c1-14-8-6-7-9-17(14)15-10-12-16(13-11-15)20-21-18(2,3)19(4,5)22-20/h6-13H,1-5H3
• InChI Key： SPXVYDOHHUFETC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3C=CC=CC=3C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 294.1791101g/mol
• Monoisotopic Mass: 294.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane

Research Brief on 4,4,5,5-Tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane (CAS: 335233-26-6) in Chemical Biology and Pharmaceutical Applications

The compound 4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane (CAS: 335233-26-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane as a key intermediate in the synthesis of boron-containing proteasome inhibitors. These inhibitors showed promising activity against multiple myeloma cells, with enhanced selectivity and reduced off-target effects compared to traditional therapeutics. The study emphasized the compound's stability under physiological conditions, making it a valuable tool for drug discovery.

In the field of chemical biology, researchers have leveraged the unique properties of this boronic ester to develop fluorescent probes for real-time monitoring of enzymatic activity. A recent publication in ACS Chemical Biology (2024) described its incorporation into a turn-on probe for detecting cathepsin B activity in live cells, offering new insights into tumor microenvironment dynamics. The probe's design capitalized on the compound's boronate group, which undergoes specific interactions with diols, enabling precise targeting.

From a synthetic chemistry perspective, advancements in the preparation of 4,4,5,5-tetramethyl-2-[4-(o-tolyl)phenyl]-1,3,2-dioxaborolane have been reported in Organic Process Research & Development (2023). The new synthetic route improved yield to 92% while reducing palladium catalyst loading by 40%, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications where cost-effective synthesis is crucial.

Ongoing clinical research (Phase I/II trials as of Q2 2024) is investigating boron-containing compounds derived from this intermediate for boron neutron capture therapy (BNCT) in glioblastoma treatment. Preliminary results show enhanced tumor uptake and favorable pharmacokinetics, with the o-tolyl moiety contributing to improved blood-brain barrier penetration. These findings position 335233-26-6 as a strategic building block in next-generation radiopharmaceuticals.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTAC technology) and as a component of bioorthogonal labeling systems. Its chemical stability and reactivity profile make it particularly suitable for these emerging applications in chemical biology. The pharmaceutical industry is actively monitoring these developments, with several patents filed in 2024 covering novel derivatives and formulations.